![molecular formula C12H17N5O4S B2489879 5-[(Dimethylsulfamoylamino)methyl]-3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazole CAS No. 1903044-96-1](/img/structure/B2489879.png)
5-[(Dimethylsulfamoylamino)methyl]-3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazole
Overview
Description
Molecular Structure Analysis
The molecular structure analysis of this compound is not directly available in the search results. The molecular structure of a compound can provide insights into its properties and reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not directly available in the search results. These properties can include things like melting point, boiling point, solubility, and chemical stability .Scientific Research Applications
- Researchers have explored the antibacterial potential of this compound due to its unique structure. By inhibiting bacterial enzymes or disrupting cell membranes, it could serve as a promising candidate for novel antibiotics .
- Investigating the impact of 5-[(Dimethylsulfamoylamino)methyl]-3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazole on cancer cells is crucial. Its ability to interfere with cell proliferation, apoptosis, or angiogenesis may contribute to cancer therapy .
- The compound’s anti-inflammatory effects could be valuable in treating inflammatory diseases. Researchers study its impact on cytokines, immune cells, and signaling pathways .
- Neurodegenerative disorders like Alzheimer’s and Parkinson’s disease require effective treatments. This compound’s neuroprotective properties might mitigate oxidative stress or inflammation in neuronal cells .
- Organic semiconductors play a vital role in electronic devices. Researchers explore the use of 5-[(Dimethylsulfamoylamino)methyl]-3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazole as a building block for organic light-emitting diodes (OLEDs) or field-effect transistors (OFETs) .
- Computational simulations help predict how this compound interacts with specific proteins or receptors. Molecular docking studies provide insights into its binding affinity and potential therapeutic targets .
Antibacterial Agents
Anticancer Studies
Anti-inflammatory Properties
Neuroprotective Potential
Organic Electronics and Optoelectronics
Molecular Docking Studies
Safety And Hazards
Future Directions
properties
IUPAC Name |
5-[(dimethylsulfamoylamino)methyl]-3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O4S/c1-4-20-10-6-5-9(7-13-10)12-15-11(21-16-12)8-14-22(18,19)17(2)3/h5-7,14H,4,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZDILDAOWUKUQZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C2=NOC(=N2)CNS(=O)(=O)N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
({[3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfamoyl)dimethylamine | |
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